Cas no 2287314-51-4 (5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole
• CAS No: 2287314-51-4
• MF: C₁₁H₁₁ClFN₃O
• MW: 255.675944566727
• CID: 6221331
• PubChem ID: 165737696
• Update Time: 2025-11-01

5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole
• 2287314-51-4
• EN300-6750250

• Inchi： 1S/C11H11ClFN3O/c1-17-7-2-6(3-7)16-11-5-9(13)8(12)4-10(11)14-15-16/h4-7H,2-3H2,1H3
• InChI Key： BGNVVRUKMFPCOV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=NN2C1CC(C1)OC)F

Computed Properties

• Exact Mass: 255.0574678g/mol
• Monoisotopic Mass: 255.0574678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole

Introduction to 5-Chloro-6-Fluoro-1-(3-Methoxycyclobutyl)-1H-1,2,3-Benzotriazole (CAS No. 2287314-51-4)

5-Chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole (CAS No. 2287314-51-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of chloro, fluoro, and methoxy substituents on the cyclobutyl ring and the benzotriazole core makes this compound a promising candidate for various pharmacological studies.

The benzotriazole scaffold is a well-established moiety in drug discovery due to its ability to form stable complexes with metal ions and its inherent bioactivity. The presence of the chloro and fluoro substituents enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group on the cyclobutyl ring contributes to its overall hydrophobicity and conformational flexibility. These structural features collectively contribute to the compound's potential as a lead molecule in drug development.

Recent studies have explored the biological activities of 5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro assays have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other critical cellular processes makes it a valuable candidate for further investigation.

In addition to its enzymatic inhibition properties, 5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole has also been evaluated for its anti-inflammatory and anti-proliferative effects. In cell-based assays, it has demonstrated significant inhibition of inflammatory cytokine production and reduced cell proliferation in cancer cell lines. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases and cancer.

The pharmacokinetic properties of 5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life in vivo, which are crucial parameters for drug development. Furthermore, it has demonstrated low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

One of the key challenges in drug development is overcoming resistance mechanisms that can develop over time. Research on 5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole has shown that it may have the potential to overcome resistance by targeting multiple pathways simultaneously. This multi-target approach can enhance its efficacy and reduce the likelihood of resistance developing.

In conclusion, 5-chloro-6-fluoro-1-(3-methoxycyclobutyl)-1H-1,2,3-benzotriazole (CAS No. 2287314-51-4) is a promising compound with a unique chemical structure that offers several advantages for drug development. Its potential as an enzyme inhibitor, anti-inflammatory agent, and anti-proliferative compound makes it an attractive candidate for further preclinical and clinical studies. Ongoing research aims to elucidate its full biological profile and optimize its properties for therapeutic applications.